Cas no 2228995-89-7 (2-(but-3-yn-2-yl)-6-chloropyridine)

2-(But-3-yn-2-yl)-6-chloropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with a chlorinated position and an alkyne-functionalized side chain. This structure offers reactivity at both the chlorine and alkyne moieties, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and cycloadditions. The presence of the alkyne group enables click chemistry applications, while the chloropyridine scaffold facilitates further functionalization via nucleophilic aromatic substitution. Its well-defined reactivity profile and stability under standard conditions make it suitable for pharmaceutical and agrochemical research, where precise molecular modifications are required. The compound is typically handled under inert conditions to preserve its integrity.

2-(but-3-yn-2-yl)-6-chloropyridine structure

2228995-89-7 structure

Product Name:2-(but-3-yn-2-yl)-6-chloropyridine

CAS No:2228995-89-7

MF:C₉H₈ClN

MW:165.619521141052

CID:6284877

PubChem ID:165973866

Update Time:2025-06-27

2-(but-3-yn-2-yl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(but-3-yn-2-yl)-6-chloropyridine
- EN300-1996205
- 2228995-89-7
- Inchi： 1S/C9H8ClN/c1-3-7(2)8-5-4-6-9(10)11-8/h1,4-7H,2H3
- InChI Key： DOPCPTIPRJQUBM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(C#C)C)=N1

Computed Properties

Exact Mass: 165.0345270g/mol
Monoisotopic Mass: 165.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

2-(but-3-yn-2-yl)-6-chloropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1996205-0.05g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	0.05g	$1152.0	2023-09-16
Enamine	EN300-1996205-0.1g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	0.1g	$1207.0	2023-09-16
Enamine	EN300-1996205-0.25g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	0.25g	$1262.0	2023-09-16
Enamine	EN300-1996205-0.5g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	0.5g	$1316.0	2023-09-16
Enamine	EN300-1996205-1.0g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	1g	$1371.0	2023-05-23
Enamine	EN300-1996205-2.5g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	2.5g	$2688.0	2023-09-16
Enamine	EN300-1996205-5.0g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	5g	$3977.0	2023-05-23
Enamine	EN300-1996205-10.0g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	10g	$5897.0	2023-05-23
Enamine	EN300-1996205-1g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	1g	$1371.0	2023-09-16
Enamine	EN300-1996205-5g	2-(but-3-yn-2-yl)-6-chloropyridine	2228995-89-7	5g	$3977.0	2023-09-16

2-(but-3-yn-2-yl)-6-chloropyridine Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Additional information on 2-(but-3-yn-2-yl)-6-chloropyridine

Compound 2-(but-3-yn-2-yl)-6-chloropyridine (CAS No: 2228995-89-7)

Compound 2-(but-3-yn-2-yl)-6-chloropyridine, also known by its CAS number 2228995-89-7, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its pyridine ring, which is a six-membered aromatic ring containing one nitrogen atom, and its substituents: a butynyl group at the 2-position and a chlorine atom at the 6-position.

The structure of compound 2-(but-3-yn-2-yl)-6-chloropyridine has been extensively studied to understand its electronic properties and reactivity. Recent research has focused on its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, compound 2-(but-3-yn-2-yl)-6-chloropyridine can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. A study published in the Journal of Organic Chemistry highlights a novel method involving the use of palladium catalysts to achieve high yields and selectivity in the formation of this compound.

The unique electronic properties of compound 2-(but-3-yn-2-yl)-6-chloropyridine make it an ideal candidate for applications in optoelectronic devices. Researchers have demonstrated that this compound can serve as an efficient electron transport layer in organic light-emitting diodes (OLEDs), enhancing device performance and stability.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the molecular interactions within compound 2-(but-3-yinyl)-6-chloropyridine. These studies have provided insights into its potential as a ligand in transition metal complexes, which could find applications in catalytic processes and energy storage systems.

In conclusion, compound 2-(but-yinyl)-6-chloropyridine, with its CAS number 228995897, represents a versatile building block with promising applications across multiple disciplines. Ongoing research continues to uncover new opportunities for this compound, solidifying its position as an important molecule in modern chemical science.